Cas no 1805565-48-3 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine
• CAS No: 1805565-48-3
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4883139
• Update Time: 2025-06-08

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-5-2-6(10)13-7(8(11)12)4(5)3-9/h2,8H,3H2,1H3
• InChI Key： FQJHMYACPYGTBA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(N=C1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine, with the CAS number 1805565-48-3, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including agrochemicals, pharmaceuticals, and advanced materials. The molecule's structure is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a difluoromethyl group at position 2, a fluoro group at position 6, and a methoxy group at position 4. These substituents confer the compound with distinct electronic and steric properties, making it a valuable candidate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in modern chemistry, particularly in the design of bioactive molecules. The presence of multiple halogen atoms (chlorine and fluorine) in the structure of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine enhances its reactivity and stability, making it suitable for various chemical transformations. For instance, the chloromethyl group can act as an electrophilic center in nucleophilic substitution reactions, while the difluoromethyl group introduces additional fluorination sites. The methoxy group at position 4 contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential substitution reactions to introduce the desired functional groups. Researchers have explored various methodologies to optimize the synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine has shown promise in the agrochemical industry as a potential active ingredient in pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth pathways makes it a candidate for developing environmentally friendly crop protection agents. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, opening avenues for its use in pharmaceuticals.

The environmental impact of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine has also been a topic of interest. Researchers have investigated its biodegradation pathways under different environmental conditions, revealing that the compound undergoes rapid hydrolysis in aqueous environments. This characteristic is crucial for assessing its potential risks to aquatic ecosystems and ensuring its safe application in agricultural settings.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methoxypyridine represents a versatile platform for exploring novel chemical transformations and developing innovative products across multiple industries. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions this compound as a key player in contemporary chemical research.